Cas no 1935937-66-8 (3-(2-Bromoethyl)azetidine)

• Product Name: 3-(2-Bromoethyl)azetidine
• CAS No: 1935937-66-8
• MF: C₅H₁₀BrN
• MW: 164.043600559235
• CID: 5969780
• PubChem ID: 130737335
• Update Time: 2025-06-11

3-(2-Bromoethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-6282182
• 3-(2-bromoethyl)azetidine
• 1935937-66-8
• 3-(2-Bromoethyl)azetidine

• Inchi： 1S/C5H10BrN/c6-2-1-5-3-7-4-5/h5,7H,1-4H2
• InChI Key： JGTAUHHQSPZOOG-UHFFFAOYSA-N
• SMILES： BrCCC1CNC1

Computed Properties

• Exact Mass: 162.99966g/mol
• Monoisotopic Mass: 162.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-Bromoethyl)azetidine

3-(2-Bromoethyl)azetidine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-(2-Bromoethyl)azetidine, with the CAS number 1935937-66-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom, and a bromoethyl substituent. The combination of these structural features endows 3-(2-Bromoethyl)azetidine with a range of interesting chemical and biological properties.

In the realm of organic synthesis, 3-(2-Bromoethyl)azetidine serves as a valuable building block for the construction of more complex molecules. The presence of the bromoethyl group makes it an excellent substrate for various coupling reactions, such as Suzuki-Miyaura cross-coupling and Stille coupling. These reactions are widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science. The azetidine ring, on the other hand, provides a rigid structure that can influence the conformational properties of the resulting molecules, making it particularly useful in the design of bioactive compounds.

Recent studies have highlighted the potential of 3-(2-Bromoethyl)azetidine in drug discovery and development. One notable application is in the field of neuroscience, where it has been explored as a precursor for the synthesis of compounds targeting specific neurotransmitter receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 3-(2-Bromoethyl)azetidine to synthesize novel serotonin receptor agonists. These compounds showed promising activity in preclinical models of depression and anxiety, suggesting their potential as therapeutic agents.

In addition to its applications in neuroscience, 3-(2-Bromoethyl)azetidine has also been investigated for its role in cancer research. A research team from the University of California, San Francisco, utilized this compound to develop small molecules that selectively inhibit certain kinases involved in cancer cell proliferation. The resulting inhibitors demonstrated significant antiproliferative effects in vitro and were effective in reducing tumor growth in xenograft models. This work underscores the versatility of 3-(2-Bromoethyl)azetidine as a starting material for the development of targeted cancer therapies.

The chemical stability and reactivity of 3-(2-Bromoethyl)azetidine make it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using 3-(2-Bromoethyl)azetidine as a core scaffold, researchers can generate diverse libraries of azetidine derivatives with varying substituents at different positions. This approach has been successfully employed to identify lead compounds for various therapeutic targets, including enzymes, receptors, and ion channels.

Beyond its applications in drug discovery, 3-(2-Bromoethyl)azetidine has also found utility in materials science. The unique electronic properties of azetidine rings make them suitable for use in the design of functional materials with applications in electronics and energy storage. For example, researchers at Stanford University have used 3-(2-Bromoethyl)azetidine-based polymers to develop novel organic semiconductors with improved charge transport properties. These materials have shown promise for use in organic photovoltaic cells and field-effect transistors.

In conclusion, 3-(2-Bromoethyl)azetidine (CAS No. 1935937-66-8) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure makes it an excellent building block for organic synthesis and a valuable starting material for drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.